Cas no 6834-79-3 (diethyl N-[4-({3-[2-(acetylamino)-4-oxo-1,4-dihydropteridin-6-yl]propyl}[(4-methylphenyl)sulfonyl]amino)benzoyl]glutamate)

• Product Name: diethyl N-[4-({3-[2-(acetylamino)-4-oxo-1,4-dihydropteridin-6-yl]propyl}[(4-methylphenyl)sulfonyl]amino)benzoyl]glutamate
• CAS No: 6834-79-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 970197
• PubChem ID: 265133
• Update Time: 2025-04-19

diethyl N-[4-({3-[2-(acetylamino)-4-oxo-1,4-dihydropteridin-6-yl]propyl}[(4-methylphenyl)sulfonyl]amino)benzoyl]glutamate Chemical and Physical Properties

Names and Identifiers

• diethyl N-[4-({3-[2-(acetylamino)-4-oxo-1,4-dihydropteridin-6-yl]propyl}[(4-methylphenyl)sulfonyl]amino)benzoyl]glutamate
• (+-)-3-< 2-Methoxy-phenoxy> -butanon-(2)
• 3-(2-Methoxy-phenoxy)-butan-2-on
• 3-< 2-Methoxy-phenoxy> -butan-2-on
• AC1L6D2P
• AC1Q640J
• AR-1I4746
• diethyl 2-[[4-[3-(2-acetamido-4-oxo-1H-pteridin-6-yl)propyl-(4-methylphenyl)sulfonylamino]benzoyl]amin
• NSC100787
• NSC-100953
• 6834-79-3
• DTXSID40867694
• NCIOpen2_001875
• AKOS008908908
• 3-(2-Methoxyphenoxy)-2-butanone
• NSC100953

• Inchi： 1S/C11H14O3/c1-8(12)9(2)14-11-7-5-4-6-10(11)13-3/h4-7,9H,1-3H3
• InChI Key： DBTYWRAXNNPPMV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C(C(C)=O)C

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.05150